N-cyclopropyl-2-hydroxy-2-[1-[(4-methoxypyridin-2-yl)methyl]piperidin-4-yl]acetamide

• IUPAC Name: N-cyclopropyl-2-hydroxy-2-[1-[(4-methoxypyridin-2-yl)methyl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C17H25N3O3/c1-23-15-4-7-18-14(10-15)11-20-8-5-12(6-9-20)16(21)17(22)19-13-2-3-13/h4,7,10,12-13,16,21H,2-3,5-6,8-9,11H2,1H3,(H,19,22)
• InChI Key: BIPHRQAORBRXBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1)CN2CCC(CC2)C(C(=O)NC3CC3)O
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

N-cyclopropyl-2-hydroxy-2-[1-[(4-methoxypyridin-2-yl)methyl]piperidin-4-yl]acetamide is a complex organic compound with potential applications in various fields such as medicinal chemistry, pharmacology, and industrial chemistry. This compound features a cyclopropyl group, a hydroxy group, a methoxypyridine moiety, and a piperidine ring, making it a molecule of interest for its diverse chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-2-hydroxy-2-[1-[(4-methoxypyridin-2-yl)methyl]piperidin-4-yl]acetamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as 1,5-diaminopentane.

Introduction of the Methoxypyridine Moiety: This step involves the alkylation of the piperidine ring with 4-methoxypyridine-2-carbaldehyde under basic conditions.

Cyclopropyl Group Addition: The cyclopropyl group can be introduced via a cyclopropanation reaction using diazomethane or a similar reagent.

Hydroxy Group Addition: The hydroxy group is typically introduced through a hydroxylation reaction, often using oxidizing agents like osmium tetroxide.

Acetamide Formation: The final step involves the formation of the acetamide group through an amidation reaction, using acetic anhydride or acetyl chloride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group in the compound can undergo oxidation to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the hydroxy group or to convert the acetamide group to an amine.

Substitution: The methoxypyridine moiety can undergo nucleophilic substitution reactions, particularly at the methoxy group.

Cyclopropyl Ring Opening: The cyclopropyl group can undergo ring-opening reactions under acidic or basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, osmium tetroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydride, potassium tert-butoxide.

Cyclopropyl Ring Opening: Hydrochloric acid, sodium hydroxide.

Major Products

Oxidation: Ketones, aldehydes.

Reduction: Amines.

Substitution: Various substituted pyridines.

Cyclopropyl Ring Opening: Linear alkanes or alkenes.

Scientific Research Applications

Chemistry

In chemistry, N-cyclopropyl-2-hydroxy-2-[1-[(4-methoxypyridin-2-yl)methyl]piperidin-4-yl]acetamide can be used as a building block for the synthesis of more complex molecules. Its diverse functional groups make it a versatile intermediate in organic synthesis.

Biology

Biologically, this compound may exhibit activity as a ligand for certain receptors or enzymes, making it a candidate for drug development. Its structural features suggest potential interactions with neurotransmitter receptors or ion channels.

Medicine

In medicine, the compound could be explored for its therapeutic potential in treating neurological disorders, given its piperidine and pyridine components, which are common in many pharmacologically active compounds.

Industry

Industrially, the compound could be used in the development of new materials or as a catalyst in certain chemical reactions, leveraging its unique structural properties.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-hydroxy-2-[1-[(4-methoxypyridin-2-yl)methyl]piperidin-4-yl]acetamide would depend on its specific biological target. Potential mechanisms include:

Binding to Receptors: The compound may act as an agonist or antagonist at specific neurotransmitter receptors, modulating their activity.

Enzyme Inhibition: It could inhibit certain enzymes by binding to their active sites, thereby affecting metabolic pathways.

Ion Channel Modulation: The compound might interact with ion channels, altering their permeability and affecting cellular signaling.

Comparison with Similar Compounds

Similar Compounds

N-cyclopropyl-2-hydroxy-2-[1-(pyridin-2-yl)methyl]piperidin-4-yl]acetamide: Similar structure but lacks the methoxy group.

N-cyclopropyl-2-hydroxy-2-[1-(4-methoxypyridin-2-yl)ethyl]piperidin-4-yl]acetamide: Similar structure but with an ethyl group instead of a methyl group.

Uniqueness

N-cyclopropyl-2-hydroxy-2-[1-[(4-methoxypyridin-2-yl)methyl]piperidin-4-yl]acetamide is unique due to the combination of its cyclopropyl, hydroxy, methoxypyridine, and piperidine groups. This unique combination of functional groups provides a distinct set of chemical and biological properties, making it a valuable compound for research and development.